Cas no 2436502-49-5 (1H-Pyrazole-5-methanol, 4-fluoro-1-methyl-)

• Product Name: 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl-
• CAS No: 2436502-49-5
• MF: C₅H₇FN₂O
• MW: 130.120284318924
• MDL: MFCD32821677
• CID: 5184867
• Update Time: 2025-06-12

1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl-
• 4-Fluoro-1-methylpyrazole-5-methanol

• MDL： MFCD32821677
• Inchi： 1S/C5H7FN2O/c1-8-5(3-9)4(6)2-7-8/h2,9H,3H2,1H3
• InChI Key： VYACBQRAHDAYFU-UHFFFAOYSA-N
• SMILES： N1(C)C(CO)=C(F)C=N1

Additional information on 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl-

Introduction to 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- (CAS No. 2436502-49-5)

1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- (CAS No. 2436502-49-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- consists of a pyrazole ring with a 4-fluoro substitution and a methyl group at the 1-position. The presence of the hydroxymethyl group at the 5-position further adds to its chemical versatility and reactivity. These structural elements contribute to its ability to interact with various biological targets, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluorine atom in 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- plays a crucial role in modulating its biological activity and selectivity. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that fluorine substitution can significantly enhance the potency and selectivity of pyrazole derivatives as inhibitors of specific enzymes and receptors.

In the context of drug discovery, 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- has been explored for its potential as an inhibitor of kinases, which are key enzymes involved in various cellular signaling pathways. Kinase inhibitors have shown great promise in the treatment of cancer and other diseases characterized by aberrant cell signaling. A study published in Cancer Research reported that a derivative of 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- exhibited potent inhibitory activity against specific kinases, leading to significant antiproliferative effects on cancer cells.

Beyond its potential as a kinase inhibitor, 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a central role in many diseases, including arthritis and neurodegenerative disorders. Research published in the Inflammation Research journal has shown that compounds with a similar pyrazole scaffold can effectively reduce inflammatory markers and alleviate symptoms in animal models of inflammation.

The synthesis of 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- typically involves multistep reactions that include the formation of the pyrazole ring and subsequent functional group modifications. One common synthetic route involves the reaction of a suitable nitrile with hydrazine to form the pyrazole ring, followed by selective fluorination and methylation steps. The synthetic flexibility of this compound allows for the introduction of various substituents to fine-tune its biological properties.

In addition to its therapeutic potential, 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- has also been studied for its use as a building block in combinatorial chemistry. Combinatorial approaches enable the rapid synthesis and screening of large libraries of compounds, facilitating the identification of lead candidates with desired biological activities. A recent review in the Bioorganic & Medicinal Chemistry Letters highlighted the utility of pyrazole derivatives as scaffolds for combinatorial library design.

The safety profile of 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 1H-Pyrazole-5-methanol, 4-fluoro-1-methyl- (CAS No. 2436502-49-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting kinases, inflammation, and other disease-related pathways. Continued research into this compound is expected to yield valuable insights and advancements in drug discovery and development.